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Compound of Interest

Compound Name: Aplasmomyecin

Cat. No.: B1261144

Essential protocols for the safe management, use, and disposal of the antibiotic
Aplasmomycin are critical for protecting laboratory personnel. This guide provides immediate,
procedural, and step-by-step instructions to ensure the safety of researchers, scientists, and
drug development professionals.

Aplasmomycin is a boron-containing macrodiolide antibiotic with antimicrobial activity against
Gram-positive bacteria.[1][2] Due to its potential health hazards, including being harmful if
swallowed and suspected of damaging fertility or the unborn child, stringent safety measures
are imperative during its handling.

Hazard Identification and Safety Data

A thorough understanding of Aplasmomycin's properties is the first step toward safe handling.
The following table summarizes key safety and identification data.
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Identifier Value Source

Chemical Name Aplasmomycin [3]

CAS Number 61230-25-9 [1]

Molecular Formula C40H60BNaO14 [31[4]

Molecular Weight 798.7 g/mol [3]
Colorless needle-shaped

Appearance [4]
crystals

H302: Harmful if swallowed.
Hazard Statements H361: Suspected of damaging
fertility or the unborn child.

Signal Word Warning

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is essential to minimize exposure risk. The
following PPE is mandatory when handling Aplasmomycin.

» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene rubber, are required.
Natural rubber gloves do not provide sufficient protection.[5] Always inspect gloves for tears
or punctures before use and wash hands thoroughly after removal.

» Body Protection: A lab coat or, for procedures with a higher risk of splashes, a chemical-
resistant apron covering the front of the body from neck to knees should be worn.[5] Long-
sleeved garments and full-length pants are also necessary to cover all exposed skin.[5]

o Eye and Face Protection: Safety goggles or a face shield must be worn to protect the eyes
and face from splashes.[5]

» Respiratory Protection: For operations that may generate dust or aerosols, a lightweight
disposable mask covering the mouth and nose is necessary. In cases of potential vapor
exposure, a half-face respirator with organic vapor cartridges should be used.[5]
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Experimental Workflow for Safe Handling

The following workflow provides a logical sequence for handling Aplasmomycin, from
preparation to disposal, to minimize contamination and exposure.
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Safe handling workflow for Aplasmomycin.
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Emergency Procedures

In the event of an exposure, immediate and appropriate action is crucial. The following diagram

outlines the necessary steps for various exposure scenarios.
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Emergency procedures for Aplasmomycin exposure.

Disposal Plan

Proper disposal of Aplasmomycin and contaminated materials is essential to prevent
environmental contamination and potential harm to others.

o Waste Categorization: All materials contaminated with Aplasmomycin, including unused
product, empty containers, and disposable PPE, should be treated as hazardous chemical

waste.
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» Containerization: Collect all Aplasmomycin waste in a designated, properly labeled, and
sealed container.

o Disposal Route: Dispose of the waste container through an approved hazardous waste
disposal plant. Do not dispose of Aplasmomycin down the drain or in the regular trash.[6]
Follow all local, state, and federal regulations for hazardous waste disposal. For unused or
expired antibiotics, consider a drug take-back program if available.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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